Cas no 62353-60-0 (1H-Azepine-2,4(3H,5H)-dione, dihydro-3,6,6-trimethyl-)

• Product Name: 1H-Azepine-2,4(3H,5H)-dione, dihydro-3,6,6-trimethyl-
• CAS No: 62353-60-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 448170
• PubChem ID: 12348086
• Update Time: 2025-04-19

1H-Azepine-2,4(3H,5H)-dione, dihydro-3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2,4(3H,5H)-dione, dihydro-3,6,6-trimethyl-
• 3,6,6-trimethylazepane-2,4-dione
• DTXSID00493014
• 62353-60-0

• Inchi： 1S/C9H15NO2/c1-6-7(11)4-9(2,3)5-10-8(6)12/h6H,4-5H2,1-3H3,(H,10,12)
• InChI Key： OXAZWTDDZOOPGD-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(NCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17